(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(pyridin-2-yl)butanamide
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Description
(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(pyridin-2-yl)butanamide is a useful research compound. Its molecular formula is C17H15N3O3S2 and its molecular weight is 373.45. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds structurally related to (E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(pyridin-2-yl)butanamide have demonstrated antimicrobial properties against various bacterial and fungal species. Studies have shown that these compounds, including those with thiazolidinone cores and furan substitutions, exhibit in vitro antimicrobial activity against Gram-positive and Gram-negative bacteria as well as fungal species such as Candida albicans, Aspergillus niger, and Aspergillus clavatus (Patel & Shaikh, 2010). The synthesis and evaluation of these compounds have contributed to the identification of potential antimicrobial agents.
Anticancer and Antiangiogenic Effects
Derivatives of thioxothiazolidin-4-one, closely related to the chemical structure of interest, have been investigated for their potential anticancer and antiangiogenic effects. In a notable study, novel thioxothiazolidin-4-one derivatives were synthesized and assessed using mouse Ehrlich Ascites Tumor (EAT) as a model. The results indicated significant reduction in tumor volume, cell number, and suppression of tumor-induced angiogenesis, suggesting these compounds as potential candidates for anticancer therapy (Chandrappa et al., 2010).
Synthetic Applications and Chemical Reactivity
The compound and its derivatives find utility in synthetic organic chemistry, serving as key intermediates in the preparation of various heterocyclic compounds. Research has explored their reactivity towards different reagents, enabling the synthesis of a wide range of aromatic sulfides, azoles, and other heterocyclic systems. These applications highlight the versatility of thioxothiazolidin-4-one derivatives in constructing complex molecules with potential biological activity (Qiao, Wei, & Jiang, 2014).
Properties
IUPAC Name |
4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-pyridin-2-ylbutanamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H15N3O3S2/c21-15(19-14-6-1-2-8-18-14)7-3-9-20-16(22)13(25-17(20)24)11-12-5-4-10-23-12/h1-2,4-6,8,10-11H,3,7,9H2,(H,18,19,21)/b13-11+ |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPKCLAOTDWDRNL-ACCUITESSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)NC(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=NC(=C1)NC(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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